2-[(6-methyl-4-oxo-4H-pyran-3-yl)oxy]-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide

• Molecular Formula: C16H16N4O4
• Molecular Weight: 328.32 g/mol
• IUPAC Name: 2-(6-methyl-4-oxopyran-3-yl)oxy-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C16H16N4O4/c1-11-8-12(21)13(9-23-11)24-10-16(22)17-6-5-15-19-18-14-4-2-3-7-20(14)15/h2-4,7-9H,5-6,10H2,1H3,(H,17,22)
• InChI Key: VCLRAYSBZVTRON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CO1)OCC(=O)NCCC2=NN=C3N2C=CC=C3

Description

2-[(6-methyl-4-oxo-4H-pyran-3-yl)oxy]-N-(2-[1,2,4]triazolo[4,3-a]pyridin-3-ylethyl)acetamide is a complex organic compound that features a pyranone ring and a triazolopyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(6-methyl-4-oxo-4H-pyran-3-yl)oxy]-N-(2-[1,2,4]triazolo[4,3-a]pyridin-3-ylethyl)acetamide typically involves multiple stepsCommon reagents used in these reactions include acetic anhydride, pyridine, and various catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-[(6-methyl-4-oxo-4H-pyran-3-yl)oxy]-N-(2-[1,2,4]triazolo[4,3-a]pyridin-3-ylethyl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially modifying the compound’s activity

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds .

Scientific Research Applications

2-[(6-methyl-4-oxo-4H-pyran-3-yl)oxy]-N-(2-[1,2,4]triazolo[4,3-a]pyridin-3-ylethyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may serve as a probe for studying biological pathways and interactions.

Industry: It can be used in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of 2-[(6-methyl-4-oxo-4H-pyran-3-yl)oxy]-N-(2-[1,2,4]triazolo[4,3-a]pyridin-3-ylethyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in various biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to the desired biological effect .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 2-Methyl-4-oxo-4H-pyran-3-yl propionate
• 4-Hydroxy-6-methyl-2-pyranone
• 2,3-Dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one .

Uniqueness

What sets 2-[(6-methyl-4-oxo-4H-pyran-3-yl)oxy]-N-(2-[1,2,4]triazolo[4,3-a]pyridin-3-ylethyl)acetamide apart is its unique combination of the pyranone and triazolopyridine moieties. This structural feature provides it with distinct chemical and biological properties, making it a valuable compound for various applications .